Cas no 377780-16-0 (1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid)

• Product Name: 1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid
• CAS No: 377780-16-0
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 2150480
• Update Time: 2023-08-05

1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-dibenzyl-[1,4]diazepane-6-carboxylic Acid
• 1,4-Dibenzyl-1,4-diazepane-6-carboxylic acid
• JYQFYLNTFJXEIF-UHFFFAOYSA-N
• 1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid

• Inchi： 1S/C20H24N2O2/c23-20(24)19-15-21(13-17-7-3-1-4-8-17)11-12-22(16-19)14-18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,23,24)
• InChI Key： JYQFYLNTFJXEIF-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 359
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),